molecular formula C10H13N3O B13291764 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile

5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile

Cat. No.: B13291764
M. Wt: 191.23 g/mol
InChI Key: FQJWVOMNVUZSQB-UHFFFAOYSA-N
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Description

5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile is a pyridine-2-carbonitrile derivative featuring a 3-hydroxybutan-2-ylamino substituent at the 5-position of the pyridine ring. This compound’s structure combines a polar hydroxyalkylamino group with the electron-withdrawing carbonitrile moiety, which may influence its solubility, hydrogen-bonding capacity, and interactions with biological targets.

Properties

Molecular Formula

C10H13N3O

Molecular Weight

191.23 g/mol

IUPAC Name

5-(3-hydroxybutan-2-ylamino)pyridine-2-carbonitrile

InChI

InChI=1S/C10H13N3O/c1-7(8(2)14)13-10-4-3-9(5-11)12-6-10/h3-4,6-8,13-14H,1-2H3

InChI Key

FQJWVOMNVUZSQB-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)O)NC1=CN=C(C=C1)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile typically involves multi-step organic reactions. One common method includes the reaction of 2-chloropyridine with 3-hydroxybutan-2-amine under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form a ketone.

    Reduction: The carbonitrile group can be reduced to form an amine.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

    Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.

    Substitution: Various alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

    Oxidation: Formation of 5-[(3-Oxobutan-2-yl)amino]pyridine-2-carbonitrile.

    Reduction: Formation of 5-[(3-Aminobutan-2-yl)amino]pyridine-2-carbonitrile.

    Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential interactions with biological macromolecules.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile involves its interaction with specific molecular targets. The hydroxybutylamino group can form hydrogen bonds with biological molecules, while the pyridine ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural Comparison with Analogous Pyridine-2-carbonitrile Derivatives

Pyridine-2-carbonitrile derivatives exhibit diverse bioactivity depending on substituent patterns. Below is a comparative analysis of key analogs:

Compound Name Substituents (Position) Key Structural Features Molecular Formula Reference ID
5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile 5: (3-Hydroxybutan-2-yl)amino; 2: CN Amino alcohol chain, polar hydroxy group C₁₁H₁₄N₄O N/A*
Topiroxostat (4-[5-(Pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyridine-2-carbonitrile) 4: Triazole-pyridyl; 2: CN Hybrid pyridine-triazole scaffold C₁₃H₈N₆
5-[(2-Amino-1,3-benzothiazol-6-yl)sulfanyl]pyridine-2-carbonitrile 5: Benzothiazole-sulfanyl; 2: CN Sulfur-linked benzothiazole, aromatic system C₁₃H₈N₄S₂
5-{[5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}pyridine-2-carbonitrile 5: Trifluoromethyl-pyrazolyl; 2: CN Trifluoromethyl, nitro groups C₁₂H₈F₃N₅O₂
5-Amino-3-(trifluoromethyl)pyridine-2-carbonitrile 3: CF₃; 5: NH₂; 2: CN Electron-withdrawing CF₃, amino group C₇H₄F₃N₃

Key Observations :

  • Topiroxostat ’s triazole-pyridyl bridge enhances rigidity and metal-coordination capacity, critical for xanthine oxidase inhibition .
  • Trifluoromethyl and nitro groups () increase metabolic stability but may reduce solubility .

Key Insights :

  • Topiroxostat ’s dual inhibition mechanism enables sustained XOR suppression, making it clinically effective for hyperuricemia .
  • The GLUT1 inhibitor () demonstrates nanomolar potency, highlighting the impact of trifluoromethyl and nitro groups on target affinity .
  • Structural diversity (e.g., triazole vs. sulfanyl) correlates with distinct biological targets, underscoring scaffold versatility.

Physicochemical Trends :

  • Hydroxybutan-2-yl substituents (target compound) likely enhance aqueous solubility compared to hydrophobic groups (e.g., CF₃ in ).
  • Triazole and benzothiazole systems () improve thermal stability due to aromatic stacking .

Biological Activity

5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile, also known by its CAS number 1881918-97-3, is a pyridine derivative that has garnered attention due to its potential biological activities. This article reviews its biological properties, synthesis methods, and relevant studies that highlight its therapeutic potential.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a carbonitrile group and a hydroxylated amino side chain. Its molecular formula is C10H13N3OC_{10}H_{13}N_{3}O, and it has a molecular weight of 191.23 g/mol. The structural characteristics of this compound are significant as they may influence its biological activity.

PropertyValue
Common Name5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile
CAS Number1881918-97-3
Molecular FormulaC10H13N3O
Molecular Weight191.23 g/mol

Synthesis Methods

The synthesis of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can be achieved through several methods, including:

  • Conventional Organic Synthesis : Involves multi-step reactions that may include amination and cyanation processes.
  • Microwave-Assisted Synthesis : Enhances yield and reduces reaction time.
  • Enzymatic Approaches : Utilizes enzymes for specific transformations, offering a greener alternative to traditional methods.

Biological Activity

Research on similar pyridine derivatives indicates that they exhibit diverse biological activities, including:

  • Antitumor Activity : Compounds with similar structures have been evaluated for their effectiveness against various cancer cell lines.
  • Antimicrobial Properties : Studies have shown that pyridine derivatives can inhibit the growth of bacteria and fungi.
  • Enzyme Inhibition : Some derivatives act as inhibitors for key enzymes involved in cellular processes, which could be beneficial in treating diseases like cancer.

Case Studies

  • Antitumor Activity :
    • A study synthesized various pyridine derivatives and tested their cytotoxicity against L1210 leukemia cells. The most active compounds showed IC50 values in the low micromolar range, indicating significant antineoplastic potential .
  • Antimicrobial Efficacy :
    • Research highlighted the antimicrobial activity of structurally related compounds against pathogens such as E. coli and C. albicans. The minimum inhibitory concentrations (MICs) were determined using standard microdilution methods, revealing promising results for several derivatives .

Comparative Analysis with Related Compounds

The biological activity of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can be compared with other pyridine derivatives to understand its unique properties better.

Compound NameStructure FeaturesBiological Activity
5-(Pyridin-2-yl)aminopyrazine-2-carbonitrileContains both pyridine and pyrazine ringsEnhanced lipophilicity; potential antitumor effects
3-(Pyridin-2-yloxy)propanehydrazideEther linkage with hydrazideExhibits different reactivity; potential anti-inflammatory properties
4-(Pyridin-3-yloxy)butyric acidCarboxylic acid instead of carbonitrileNoted for anti-inflammatory properties

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile, and how can reaction conditions be tailored to improve yield?

  • Methodological Answer : The compound can be synthesized via nucleophilic substitution of a halogenated pyridine-2-carbonitrile precursor with 3-amino-2-hydroxybutane. Microwave-assisted synthesis (100–150°C, 30–60 min) or enzymatic catalysis (e.g., lipases in non-aqueous media) can enhance reaction efficiency and reduce side products . Solvent choice (e.g., DMF for polar aprotic conditions) and catalysts (e.g., Pd/C for dehalogenation) are critical for regioselectivity. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is recommended .

Q. How can the structural features of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile be characterized experimentally?

  • Methodological Answer :

  • X-ray crystallography : Use SHELX software for structure refinement, focusing on hydrogen-bonding networks and torsion angles .
  • Spectroscopy : Assign peaks via 1H^1H-/13C^{13}C-NMR (DMSO-d6 solvent) and confirm the nitrile group via IR (ν~2220 cm1^{-1}) .
  • Mass spectrometry : High-resolution ESI-MS for molecular ion validation (e.g., [M+H]+^+ at m/z 222.11) .

Advanced Research Questions

Q. How does stereochemistry at the 3-hydroxybutan-2-yl moiety influence biological activity, and what methods resolve enantiomeric effects?

  • Methodological Answer :

  • Chiral chromatography (e.g., Chiralpak® IA column, hexane/isopropanol eluent) separates enantiomers for individual bioactivity testing .
  • Molecular dynamics (MD) simulations : Compare binding affinities of (R)- and (S)-enantiomers with target proteins (e.g., kinases) using AutoDock Vina .
  • In vitro assays : Test enantiomers against cell lines (e.g., cancer models) to correlate stereochemistry with IC50_{50} values .

Q. What strategies address contradictions in structure-activity relationship (SAR) studies for analogs of this compound?

  • Methodological Answer :

  • Data normalization : Control for lipophilicity (logP) and solubility discrepancies using HPLC-measured partition coefficients .
  • Cohort analysis : Group analogs by substituent position (e.g., pyridine-C2 vs. C4 modifications) to isolate electronic effects .
  • Crystallographic benchmarking : Resolve conflicting SARs by comparing X-ray structures of analogs bound to targets (e.g., enzyme active sites) .

Q. How can hydrogen-bonding networks in 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile crystals inform solid-state reactivity?

  • Methodological Answer :

  • Hirshfeld surface analysis : Quantify intermolecular interactions (e.g., O–H···N vs. N–H···O) using CrystalExplorer .
  • Thermogravimetric analysis (TGA) : Correlate thermal stability with hydrogen-bond density (e.g., decomposition >250°C indicates strong networks) .

Q. What experimental and computational approaches elucidate the compound’s mechanism of action in enzyme inhibition?

  • Methodological Answer :

  • Surface plasmon resonance (SPR) : Measure real-time binding kinetics to targets (e.g., KD_D <10 µM suggests high affinity) .
  • Quantum mechanical calculations : Optimize transition-state geometries (DFT/B3LYP/6-31G*) to identify reactive moieties (e.g., nitrile’s electrophilicity) .
  • Mutagenesis studies : Replace key residues (e.g., catalytic lysine) to validate binding pockets .

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